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Quasar 670 Multiplexing Technical Support
Center
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to help researchers, scientists, and drug development professionals address signal

bleed-through in Quasar 670 multiplex experiments.

Frequently Asked Questions (FAQs)
Q1: What is Quasar 670 and for what is it commonly used?

Quasar 670 is a fluorescent dye that emits in the red region of the visible spectrum, with a

maximal emission around 670 nm.[1][2] It serves as a direct replacement for the Cy5 dye.[3][4]

Quasar 670 is frequently used for labeling oligonucleotides and is a popular choice for

multiplex quantitative PCR (qPCR) and RNA FISH experiments.[1][3][4] It is often paired with

other dyes like Quasar 570.[3]

Q2: What is signal bleed-through and why does it occur with Quasar 670?
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Signal bleed-through, also known as crosstalk or spillover, is the phenomenon where the

fluorescence emission of one dye is detected in the filter set or channel intended for another.[5]

[6][7][8] This occurs because fluorophores can have broad emission spectra, leading to

spectral overlap between different dyes used in a multiplex assay.[6][9] For instance, signal

from a dye like CAL Fluor Red 610 might be detected in the channel designated for Quasar
670.[5][10]

Q3: How can I minimize signal bleed-through when designing a multiplex experiment with

Quasar 670?

To minimize bleed-through, it is crucial to select fluorophores with minimal spectral overlap.[7]

[9] When planning your experiment, choose dyes with distinct emission and excitation spectra.

[5] For example, the combination of Quasar 570 and Quasar 670 is commonly used because

of their spectral separation.[3] Using fluorophores with narrow emission spectra can also help

reduce bleed-through.[7]

Troubleshooting Guides
Problem: I am observing a false positive signal in my Quasar 670 channel.

This issue is often caused by spectral bleed-through from another fluorophore in your multiplex

panel.
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Caption: Troubleshooting workflow for false positives in the Quasar 670 channel.

Detailed Methodologies
Experimental Protocol: Running Single-Color Compensation Controls

This protocol is essential for identifying and correcting for spectral bleed-through.
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Prepare Single-Stain Samples: For each fluorophore in your multiplex panel (including

Quasar 670), prepare a separate sample stained with only that single dye.[11][12]

Use Appropriate Controls: Include an unstained control sample to measure background

autofluorescence.[13]

Acquire Data: Run each single-color sample on your instrument (e.g., flow cytometer,

fluorescence microscope) and acquire data in all channels that will be used in the multiplex

experiment.

Create a Compensation Matrix: Use your instrument's software to calculate the spectral

overlap. This is done by measuring the percentage of signal from one fluorophore that is

detected in another fluorophore's channel.

Apply Compensation: The software will then use this compensation matrix to subtract the

unwanted signal from your multiplex samples.[11]

Key Considerations for Compensation Controls:

Use the same fluorophores in your controls as in your experiment.[12]

Prepare control samples using the same methods (e.g., fixation, permeabilization) as your

experimental samples.[12]

The signal from the positive control should be at least as bright as what is expected in the

experiment.[12]

Data Presentation
Table 1: Spectral Properties of Quasar 670 and Commonly Paired Dyes

This table provides the absorption and emission maxima for Quasar 670 and other dyes to aid

in experimental design and filter selection.
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Fluorophore
Absorption Max
(nm)

Emission Max (nm)
Recommended
Quencher

Quasar 670 644 - 647 670 BHQ-2

Quasar 570 548 566 BHQ-2

CAL Fluor Orange

560
538 559 BHQ-2

CAL Fluor Red 610 590 610 BHQ-2

FAM 495 520 BHQ-1

Data sourced from multiple Biosearch Technologies product pages.[1][3][4]

Table 2: Example of a Spectral Compensation Matrix

This table illustrates how a compensation matrix might look, showing the percentage of bleed-

through from one channel into another. The values are hypothetical and should be determined

experimentally.

Quasar 570 Channel Quasar 670 Channel FAM Channel

Quasar 570 100% 5% 0.1%

Quasar 670 0.5% 100% 0%

FAM 1% 0% 100%

Signaling Pathway and Experimental Workflow
Diagrams
Mechanism of Signal Bleed-Through
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Caption: Diagram illustrating spectral bleed-through from one fluorophore to another's detector.

General Multiplex Experiment Workflow

Experiment Design & Fluorophore Selection Prepare Single-Color & Multiplex Samples Data Acquisition Apply Compensation Data Analysis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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Address: 3281 E Guasti Rd
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Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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